The reactions of benzyl and phenyl radicals with fluorene and of benzyl radicals with pyrene
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690000508
Abstract
Benzyl radicals, generated by the pyrolysis of dibenzylmercury, react with fluorene to give 9-benzylfluorene, 9,9-dibenzylfluorene, and 9,9′-bifluorenyl. Phenyl radicals, generated by the pyrolysis of diphenylmercury, react with fluorene to give 9-phenylfluorene and 9,9′-bifluorenyl. Homolytic benzylation of pyrene gives 1-benzylpyrene and 1,1′-bipyrenyl.
The mechanisms of the formation of the products are discussed.
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Journal Name:Journal of the Chemical Society C: Organic
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CAS no.: 89640-58-4